Cas no 328028-51-9 (2-Hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzene-1-sulfonamide)

• Product Name: 2-Hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzene-1-sulfonamide
• CAS No: 328028-51-9
• MF: C₁₃H₁₄N₄O₅S
• MW: 338.339061260223
• CID: 5691958
• PubChem ID: 3727913
• Update Time: 2025-06-08

2-Hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-03561
• 2-Hydrazino-N-(2-methoxy-phenyl)-5-nitro-benzenesulfonamide
• DTXSID501192075
• 2-hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzenesulfonamide
• 2-hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzene-1-sulfonamide
• AKOS000116206
• 328028-51-9
• Benzenesulfonamide, 2-hydrazinyl-N-(2-methoxyphenyl)-5-nitro-
• 2-Hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzene-1-sulfonamide

• Inchi： 1S/C13H14N4O5S/c1-22-12-5-3-2-4-10(12)16-23(20,21)13-8-9(17(18)19)6-7-11(13)15-14/h2-8,15-16H,14H2,1H3
• InChI Key： PGWTXTSOYGXUNI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1NN)[N+](=O)[O-])(NC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 338.06849073g/mol
• Monoisotopic Mass: 338.06849073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Density: 1.530±0.06 g/cm3(Predicted)
• Boiling Point: 557.3±60.0 °C(Predicted)
• pka: 8.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-Hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzene-1-sulfonamide

Research Brief on 2-Hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzene-1-sulfonamide (CAS: 328028-51-9)

The compound 2-Hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzene-1-sulfonamide (CAS: 328028-51-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique hydrazinyl and nitrobenzene moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anticancer agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

Recent research has demonstrated that 2-Hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzene-1-sulfonamide exhibits potent inhibitory activity against carbonic anhydrase isoforms, which are key targets in the treatment of conditions such as glaucoma, epilepsy, and certain cancers. The compound's ability to selectively bind to these enzymes has been attributed to its unique structural features, including the nitro group and the methoxyphenyl ring, which enhance its binding affinity and specificity. Computational docking studies have further elucidated the molecular interactions between the compound and the active site of carbonic anhydrase, providing valuable insights for future drug design.

In addition to its enzyme inhibitory properties, 2-Hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzene-1-sulfonamide has also been investigated for its anticancer potential. Preliminary in vitro studies have shown that the compound induces apoptosis in various cancer cell lines, including breast and colon cancer cells, through the activation of intrinsic apoptotic pathways. The nitro group in the compound is believed to play a crucial role in generating reactive oxygen species (ROS), which contribute to its cytotoxic effects. These findings suggest that further optimization of this compound could lead to the development of new anticancer therapeutics with improved efficacy and reduced side effects.

The synthesis of 2-Hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzene-1-sulfonamide has also been a focus of recent research. Novel synthetic routes have been developed to improve the yield and purity of the compound, with particular emphasis on green chemistry approaches to minimize environmental impact. These advancements have facilitated the large-scale production of the compound, enabling more extensive biological evaluations and preclinical studies. Furthermore, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), with the aim of identifying derivatives with enhanced pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of 2-Hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzene-1-sulfonamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on pharmacokinetic and pharmacodynamic profiling to better understand the compound's behavior in vivo. Additionally, efforts are being made to explore its potential in combination therapies, where it may synergize with existing drugs to improve therapeutic outcomes.

In conclusion, 2-Hydrazinyl-N-(2-methoxyphenyl)-5-nitrobenzene-1-sulfonamide (CAS: 328028-51-9) represents a promising candidate for the development of new enzyme inhibitors and anticancer agents. Recent research has provided valuable insights into its mechanism of action, synthetic optimization, and therapeutic potential. However, further studies are needed to overcome existing challenges and fully realize its clinical potential. This compound exemplifies the ongoing innovation in chemical biology and pharmaceutical research, highlighting the importance of interdisciplinary approaches in drug discovery and development.